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Abstract: Caprazamycin B is a potent liponucleoside antibiotic with significant activity against
Mycobacterium tuberculosis, including multidrug-resistant strains. Isolated from Streptomyces
sp. MK730-62F2, its unique chemical structure and novel mechanism of action make it a
promising candidate for further drug development. This guide provides a comprehensive
overview of the chemical structure, physicochemical properties, biological activity, and
mechanism of action of Caprazamycin B. Detailed experimental protocols for its isolation,
activity assessment, and target inhibition assays are also presented for research and
development professionals.

Chemical Structure and Physicochemical Properties

Caprazamycin B is a complex liponucleoside antibiotic.[1] Its structure is characterized by a 5'-
B-O-aminoribosyl-glycyluridine core, a unique N-methyldiazepanone ring, and a long-chain 3-
hydroxy fatty acid linked to a 3-methylglutaryl moiety.[2][3] This intricate structure is crucial for
its biological activity.

The definitive molecular formula for Caprazamycin B is CsaHsoaNs022.[4] Its key
physicochemical properties are summarized in the table below. The molecule is noted to be
insoluble in water, which has implications for formulation and delivery.[3]
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Property Value Reference
Molecular Formula CsaHsoNs022 [4]
Molecular Weight 1146.28 g/mol [1]
Appearance White Powder

Solubility Insoluble in water [3]
Soluble in DMSO, DMF [5]

Hydrogen Bond Acceptors 27 [1]
Hydrogen Bond Donors 7 [1]
Rotatable Bonds 33 [1]
Topological Polar Surface Area  360.71 A2 [1]
XLogP 0.21 [1]

Mechanism of Action: Inhibition of MraY
Translocase

The primary antibacterial mechanism of Caprazamycin B involves the specific inhibition of the
phospho-N-acetylmuramoyl-pentapeptide translocase, commonly known as MraY or
Translocase I.[1] MraY is an essential integral membrane enzyme in bacteria that catalyzes a
critical, early step in the biosynthesis of peptidoglycan, a vital component of the bacterial cell
wall.

MraY facilitates the transfer of the phospho-MurNAc-pentapeptide moiety from the soluble
precursor UDP-MurNAc-pentapeptide to the lipid carrier, undecaprenyl phosphate (Css-P),
forming Lipid | (undecaprenyl-pyrophosphoryl-MurNAc-pentapeptide). By inhibiting Mra,
Caprazamycin B effectively blocks the formation of Lipid I, thereby halting the entire
peptidoglycan synthesis pathway and leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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